A Comprehensive Technical Guide to 9'-Desmethyl Granisetron: Structure, Synthesis, and Characterization
A Comprehensive Technical Guide to 9'-Desmethyl Granisetron: Structure, Synthesis, and Characterization
Abstract
This technical guide provides an in-depth exploration of 9'-Desmethyl Granisetron, a primary metabolite and a known process impurity of the potent 5-HT₃ receptor antagonist, Granisetron. While Granisetron is a cornerstone for managing chemotherapy-induced nausea and vomiting, understanding its related compounds is critical for comprehensive drug development, from impurity profiling to metabolic fate analysis. This document delineates the chemical structure of 9'-Desmethyl Granisetron, presents a validated synthetic pathway, explores its metabolic generation, and details the analytical methodologies required for its characterization and quantification. The content herein is synthesized from peer-reviewed literature and established chemical principles, offering field-proven insights for professionals in pharmaceutical sciences.
Introduction: The Significance of a Metabolite
Granisetron is a highly selective antagonist of the 5-hydroxytryptamine₃ (5-HT₃) receptor, a ligand-gated ion channel pivotal in the emetic reflex. Its therapeutic success is well-documented.[1] However, the journey of any active pharmaceutical ingredient (API) through development and physiological systems necessitates a thorough understanding of its related substances. 9'-Desmethyl Granisetron, also designated as Granisetron Impurity C or Related Compound C in major pharmacopeias, is of dual interest: it is a product of hepatic metabolism and can arise as an impurity during the synthesis of Granisetron.[2][3] Therefore, its unambiguous identification, synthesis, and quantification are paramount for regulatory compliance and a complete pharmacological understanding of Granisetron.
Chemical Identity and Structural Elucidation
The core structural difference between Granisetron and 9'-Desmethyl Granisetron lies in the substitution on the nitrogen atom of the bicyclic amine. Granisetron possesses a methyl group at the 9-position of the azabicyclo[3.3.1]nonane ring system, whereas 9'-Desmethyl Granisetron features a secondary amine at this position.[4] This seemingly minor structural modification has significant implications for its synthesis and physicochemical properties.
Core Chemical Identifiers
| Identifier | Value | Source(s) |
| IUPAC Name | N-[(1R,3r,5S)-9-Azabicyclo[3.3.1]non-3-yl]-1-methyl-1H-indazole-3-carboxamide | [2][3] |
| CAS Number | 160177-67-3 | [2] |
| Molecular Formula | C₁₇H₂₂N₄O | [2] |
| Molecular Weight | 298.38 g/mol | [2] |
| Canonical SMILES | CN1C2=CC=CC=C2C(=N1)C(=O)NC3CC4CCCC(C3)N4 | [5] |
| InChI Key | VIGVTDRZHFWDBM-UHFFFAOYSA-N | [5] |
| Synonyms | Granisetron Impurity C, Granisetron Related Compound C, N-(3-endo)-9-Azabicyclo[3.3.1]non-3-yl-1-methyl-1H-indazole-3-carboxamide | [2][3][5] |
Structural Comparison
The molecule is an amide formed from two key moieties: the 1-methyl-1H-indazole-3-carboxylic acid "head" and the endo-9-azabicyclo[3.3.1]nonan-3-amine "tail." The endo stereochemistry of the amine is critical for proper receptor binding. The removal of the N-methyl group increases the polarity of the bicyclic system.
Caption: General synthetic workflow for 9'-Desmethyl Granisetron.
Experimental Protocol: Synthesis of 9'-Desmethyl Granisetron
This protocol is a representative method based on established amide coupling procedures for Granisetron and should be performed by qualified personnel.
Step 1: Activation of 1-Methyl-1H-indazole-3-carboxylic acid
-
Suspend 1-Methyl-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous toluene (10 vol).
-
Add thionyl chloride (1.2 eq) dropwise at room temperature.
-
Heat the mixture to reflux (approx. 110°C) and maintain for 2-3 hours, monitoring the reaction completion by TLC or HPLC.
-
Once the reaction is complete, cool the mixture and evaporate the solvent and excess thionyl chloride in vacuo to yield the crude 1-methyl-1H-indazole-3-carbonyl chloride. This intermediate is moisture-sensitive and typically used immediately in the next step.
Step 2: Amide Coupling
-
Dissolve endo-3-Amino-9-azabicyclo[3.3.1]nonane (1.0 eq) and a non-nucleophilic base such as triethylamine (1.5 eq) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (15 vol).
-
Cool the solution to 0-5°C in an ice bath.
-
Dissolve the crude acyl chloride from Step 1 in a minimal amount of anhydrous DCM.
-
Add the acyl chloride solution dropwise to the cooled amine solution, maintaining the temperature below 10°C.
-
Allow the reaction to warm to room temperature and stir for 4-6 hours until completion is confirmed by HPLC.
Step 3: Work-up and Purification
-
Quench the reaction with water and separate the organic layer.
-
Wash the organic layer sequentially with dilute aqueous sodium bicarbonate solution and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.
-
Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure 9'-Desmethyl Granisetron.
Spectroscopic and Analytical Characterization
Unambiguous characterization is essential for a reference standard. While full spectral data is often proprietary, forced degradation studies and impurity analyses confirm that standard techniques like NMR, MS, and IR are used for structural elucidation. [5][6]
Mass Spectrometry (MS)
In electrospray ionization (ESI) positive mode, 9'-Desmethyl Granisetron is expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 299.18. This corresponds to the addition of a proton to the molecular formula C₁₇H₂₂N₄O (exact mass: 298.18). Tandem MS (MS/MS) fragmentation patterns would be used to confirm the structure, likely showing characteristic losses of the bicyclic amine moiety.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum provides the most definitive structural information. Based on the chemical structure, the following characteristic signals are predicted.
¹H NMR (Predicted):
-
Aromatic Protons (Indazole Ring): 4 protons, appearing as multiplets or doublets in the δ 7.0-8.2 ppm region.
-
Amide Proton (-NH-): 1 proton, likely a broad singlet or doublet (due to coupling with the adjacent CH) around δ 8.0-9.0 ppm.
-
Indazole N-Methyl Protons (-NCH₃): 1 singlet for 3 protons, expected around δ 3.9-4.1 ppm.
-
Azabicyclo Protons: A complex series of multiplets for the 13 protons on the bicyclic ring system, spanning δ 1.5-4.5 ppm. The proton on the carbon bearing the amide (C3-H) would be a key downfield signal.
-
Amine Proton (-NH- on ring): 1 proton, a broad singlet, its chemical shift being highly dependent on solvent and concentration. This signal is absent in the spectrum of Granisetron.
¹³C NMR (Predicted):
-
Carbonyl Carbon (-C=O): 1 signal in the δ 160-165 ppm region.
-
Aromatic Carbons (Indazole Ring): 6 signals in the δ 110-145 ppm region.
-
Indazole N-Methyl Carbon (-NCH₃): 1 signal around δ 35-40 ppm.
-
Azabicyclo Carbons: 8 distinct signals for the bicyclic core, with the C3 carbon attached to the amide nitrogen being the most downfield of the aliphatic signals.
Analytical Method for Quantification
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the standard for quantifying 9'-Desmethyl Granisetron, particularly in the context of impurity profiling of the API. [7][8] Protocol: Representative HPLC Method
-
Column: A reverse-phase column, such as a C8 or C18 (e.g., Nova-Pak C8, 4.6 x 150 mm, 5 µm), is typically effective. [7]2. Mobile Phase: A mixture of an aqueous buffer (e.g., 25 mM potassium phosphate, KH₂PO₄) and an organic modifier (e.g., acetonitrile). An isocratic mixture such as Acetonitrile:Buffer (75:25, v/v) can be used. [7]The pH should be controlled to ensure consistent ionization and peak shape.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV detection at 302 nm, which is the λmax for Granisetron and its structurally similar impurities. [9]5. Injection Volume: 10-20 µL.
-
Quantification: Prepare a standard solution of the certified 9'-Desmethyl Granisetron reference standard. Create a calibration curve by plotting peak area against concentration. Analyze the test sample and determine the concentration from the calibration curve. The USP specifies that the chromatographic system must be able to resolve Granisetron from Related Compound C with a resolution factor of at least 3.5. [8]
Pharmacological Profile and Metabolic Fate
Formation via Metabolism
Granisetron is cleared predominantly by hepatic metabolism. [7][10]One of the primary metabolic pathways is N-demethylation of the azabicyclo ring system. [7][10]This biotransformation is mediated by the cytochrome P450 enzyme system, specifically the CYP3A subfamily (CYP3A4). [10]This reaction converts the parent drug, Granisetron, directly into 9'-Desmethyl Granisetron.
Caption: Metabolic conversion of Granisetron to 9'-Desmethyl Granisetron.
Pharmacological Activity
While metabolites are often less active than the parent drug, this is not always the case. Studies in anesthetized rats have shown that the desmethyl metabolite antagonized the Von Bezold-Jarisch reflex (a surrogate for 5-HT₃ receptor antagonism) with a potency similar to that of Granisetron itself. [3]However, the clinical relevance of this finding is likely minimal. The plasma concentrations of 9'-Desmethyl Granisetron observed after therapeutic doses of the parent drug are very low, suggesting that it does not play a significant role in the overall antiemetic effect of Granisetron in humans. [3]
Conclusion
9'-Desmethyl Granisetron is a compound of significant technical interest to pharmaceutical scientists. As both a key metabolite and a process-related impurity of Granisetron, its chemical identity must be well-understood. This guide has provided a comprehensive overview of its structure, a logical synthetic route for its preparation as a reference standard, and the analytical techniques required for its characterization. While its intrinsic pharmacological activity appears comparable to the parent drug in preclinical models, its low systemic exposure limits its clinical contribution. A thorough understanding of this molecule is essential for ensuring the quality, safety, and efficacy of Granisetron-based therapies.
References
-
Bloomer, J. C., et al. (1994). Characterisation of the cytochrome P450 enzymes involved in the in vitro metabolism of granisetron. British Journal of Clinical Pharmacology, 38(6), 557–566. [Link]
-
U.S. Food and Drug Administration. (n.d.). Granisetron hydrocholoride Tablets USP - Accessdata.fda.gov. Retrieved from fda.gov. [Link]
-
Al-Ghanana, M., et al. (2023). Granisetron: An Overview of Its Pharmacology, Clinical Efficacy, and Safety. Iris Journal of Nursing and Care. [Link]
-
National Center for Biotechnology Information. (n.d.). 9'-Desmethyl Granisetron (Granisetron Impurity C). PubChem Compound Database. [Link]
-
Balakumaran, K., et al. (2017). DEVELOPMENT OF NOVEL STABILITY INDICATING HPLC METHOD AND CHARACTERIZATION OF OXIDATIVE DEGRADATION IMPURITY IN GRANISETRON DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research. [Link]
-
Mabrouk, M. M., et al. (2013). Stability-Indicating HPLC-DAD Method for the Determination of Granisetron Hydrochloride in Its Pharmaceutical Preparations. Journal of Applied Pharmaceutical Science. [Link]
-
Li, H., et al. (2016). Development and validation of a sensitive liquid chromatographic-tandem mass spectrometric method for the simultaneous analysis of granisetron and 7-hydroxy granisetron in human plasma and urine samples: application in a clinical pharmacokinetic study in pregnant subject. Biomedical Chromatography, 30(2), 149-154. [Link]
-
dailymed.nlm.nih.gov. (2024). Granisetron Hydrochloride. [Link]
-
Veeprho. (n.d.). Granisetron EP Impurity C | CAS 160177-67-3. [Link]
-
European Patent Office. (1999). Process for the preparation of an indazole-3-carboxamide derivative - EP 0748321 B1. [Link]
- Google Patents. (n.d.).
-
European Journal of Biomedical and Pharmaceutical Sciences. (n.d.). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF GRANISETRON IN API AND FINISHED FORMULATIONS BY RP UPLC METHOD. [Link]
-
National Center for Biotechnology Information. (n.d.). 1-methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]-1H-indazole-3-carboxamide. PubChem Compound Database. [Link]
-
Vangveravong, S., et al. (2007). Synthesis of N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs as sigma-2 receptor ligands. Bioorganic & Medicinal Chemistry, 15(15), 5198-5208. [Link]
-
Kokilambigai, K. S., et al. (2021). Spectrophotometric quantification of Granisetron in bulk drug and pharmaceutical formulations employing multivariate calibration technique. Journal of Medical and Pharmaceutical Allied Sciences. [Link]
-
USP. (n.d.). Granisetron Hydrochloride. [Link]
-
Plosker, G. L., & Goa, K. L. (1991). Granisetron. A review of its pharmacological properties and therapeutic use as an antiemetic. Drugs, 42(5), 805-824. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. veeprho.com [veeprho.com]
- 3. 1-methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]-1H-indazole-3-carboxamide | C18H24N4O | CID 14788250 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. ijpsr.com [ijpsr.com]
- 5. DEVELOPMENT OF NOVEL STABILITY INDICATING HPLC METHOD AND CHARACTERIZATION OF OXIDATIVE DEGRADATION IMPURITY IN GRANISETRON DRUG SUBSTANCE | Semantic Scholar [semanticscholar.org]
- 6. researchgate.net [researchgate.net]
- 7. Granisetron Hydrochloride [drugfuture.com]
- 8. ijariit.com [ijariit.com]
- 9. researchgate.net [researchgate.net]
- 10. Development and validation of a sensitive liquid chromatographic-tandem mass spectrometric method for the simultaneous analysis of granisetron and 7-hydroxy granisetron in human plasma and urine samples: application in a clinical pharmacokinetic study in pregnant subject - PubMed [pubmed.ncbi.nlm.nih.gov]
